Cas no 801300-14-1 (5,6-dichloro-3-methyl-2,3-dihydro-1H-indol-2-one)

• Product Name: 5,6-dichloro-3-methyl-2,3-dihydro-1H-indol-2-one
• CAS No: 801300-14-1
• MF: C₉H₇Cl₂NO
• MW: 216.063980340958
• CID: 985124
• PubChem ID: 11333391
• Update Time: 2025-05-20

5,6-dichloro-3-methyl-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one,5,6-dichloro-1,3-dihydro-3-methyl-(9CI)
• 5,6-dichloro-3-methyl-2,3-dihydro-1H-indol-2-one
• 801300-14-1
• SB66046
• CS-0055903
• 5,6-dichloro-3-methyl-1,3-dihydroindol-2-one
• SCHEMBL9975390
• 5,6-Dichloro-3-methylindolin-2-one
• 3-methyl-5,6-dichlorooxindole
• DB-270390
• 2H-Indol-2-one, 5,6-dichloro-1,3-dihydro-3-methyl-

• Inchi： 1S/C9H7Cl2NO/c1-4-5-2-6(10)7(11)3-8(5)12-9(4)13/h2-4H,1H3,(H,12,13)
• InChI Key： AQHNRXLUOYEGIO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)C(C)C(N2)=O)Cl

Computed Properties

• Exact Mass: 214.9904692g/mol
• Monoisotopic Mass: 214.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1Ų

Additional information on 5,6-dichloro-3-methyl-2,3-dihydro-1H-indol-2-one

5,6-Dichloro-3-Methyl-2,3-Dihydro-1H-Indol-2-One (CAS No. 801300-14-1)

5,6-Dichloro-3-Methyl-2,3-Dihydro-1H-indol-2-one is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, identified by the CAS number 801300-14-1, belongs to the class of indole derivatives and exhibits a unique structure that makes it a valuable subject for research and development. The molecule consists of a dihydroindole ring system with substituents at positions 5 and 6 (chlorine atoms) and position 3 (a methyl group), along with a ketone group at position 2. This combination of functional groups imparts distinctive chemical and physical properties to the compound.

The synthesis of 5,6-dichloro-3-methylindolone has been explored through various methodologies, including nucleophilic aromatic substitution and condensation reactions. Recent studies have focused on optimizing the reaction conditions to achieve higher yields and better purity. For instance, researchers have employed microwave-assisted synthesis to accelerate the reaction process while maintaining the integrity of the product. Such advancements highlight the importance of this compound in both academic and industrial settings.

One of the most promising applications of 5,6-dichloroindolone derivatives lies in their potential as precursors for bioactive molecules. Indole-based compounds are well-known for their role in pharmaceuticals, particularly in the development of anticancer agents and antimicrobial drugs. The presence of chlorine atoms at positions 5 and 6 enhances the compound's ability to interact with biological targets, making it a valuable intermediate in drug discovery programs. Recent research has demonstrated that this compound can serve as a scaffold for designing molecules with improved pharmacokinetic properties.

The structural features of 5,6-dichloroindolone also make it an attractive candidate for materials science applications. Its rigid aromatic system and functional groups provide opportunities for use in organic electronics and optoelectronic devices. For example, derivatives of this compound have been investigated as components in organic light-emitting diodes (OLEDs) due to their ability to emit light upon electrical stimulation. The methyl group at position 3 further modulates the electronic properties of the molecule, offering tunability for specific applications.

In terms of chemical stability, 5,6-dichloroindolone demonstrates moderate stability under ambient conditions but requires careful handling during synthesis and storage. The presence of electron-withdrawing chlorine atoms increases the reactivity of the molecule towards nucleophilic attack, which can be both advantageous and challenging depending on the reaction context. Researchers have explored various protecting strategies to preserve the integrity of the compound during multi-step synthesis processes.

The environmental impact of 5,6-dichloroindolone has also been a topic of interest in recent studies. Assessments have been conducted to evaluate its biodegradability and potential toxicity to aquatic organisms. Preliminary results suggest that under controlled conditions, the compound undergoes slow degradation through microbial action; however, further research is needed to fully understand its environmental fate.

In conclusion, 5,6-dichloroindolone (CAS No. 801300-14-1) is a versatile compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a building block for advanced materials and bioactive molecules while presenting challenges in terms of synthesis and handling. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial development.